Cas no 1873388-70-5 (benzyl N-[1-(4-bromophenyl)propyl]carbamate)

• Product Name: benzyl N-[1-(4-bromophenyl)propyl]carbamate
• CAS No: 1873388-70-5
• MF: C₁₇H₁₈BrNO₂
• MW: 348.234323978424
• CID: 6028809
• PubChem ID: 165934066
• Update Time: 2025-10-28

benzyl N-[1-(4-bromophenyl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-12692593
• 1873388-70-5
• benzyl N-[1-(4-bromophenyl)propyl]carbamate

• Inchi： 1S/C17H18BrNO2/c1-2-16(14-8-10-15(18)11-9-14)19-17(20)21-12-13-6-4-3-5-7-13/h3-11,16H,2,12H2,1H3,(H,19,20)
• InChI Key： WYUXAXZPBYYLRT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 347.05209g/mol
• Monoisotopic Mass: 347.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-[1-(4-bromophenyl)propyl]carbamate

Comprehensive Overview of Benzyl N-[1-(4-bromophenyl)propyl]carbamate (CAS No. 1873388-70-5)

Benzyl N-[1-(4-bromophenyl)propyl]carbamate (CAS No. 1873388-70-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its carbamate functional group and 4-bromophenyl moiety, serves as a key intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable candidate for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for benzyl carbamate derivatives has surged due to their versatility in medicinal chemistry. Researchers are increasingly exploring N-substituted carbamates like Benzyl N-[1-(4-bromophenyl)propyl]carbamate for their potential applications in treating neurological disorders and inflammatory conditions. The presence of the bromine atom enhances the compound's reactivity, enabling precise modifications for targeted therapeutic effects.

From an industrial perspective, CAS No. 1873388-70-5 is often utilized in high-throughput screening (HTS) assays to identify novel drug candidates. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, makes it a preferred choice for constructing complex molecular architectures. This aligns with the growing trend of fragment-based drug design, where small molecules like this carbamate derivative serve as building blocks for larger pharmacophores.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many halogenated compounds, Benzyl N-[1-(4-bromophenyl)propyl]carbamate exhibits favorable biodegradability profiles under controlled conditions. This has led to its inclusion in green chemistry initiatives, where researchers aim to minimize hazardous waste in synthetic processes. The compound's stability under ambient conditions further supports its use in sustainable manufacturing practices.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize CAS No. 1873388-70-5. These methods ensure high purity levels (>98%), which is critical for reproducibility in biological assays. Recent advancements in AI-driven molecular modeling have also facilitated virtual screening of this compound, accelerating its integration into drug development pipelines.

Market trends indicate rising interest in 4-bromophenyl-containing compounds, driven by their efficacy in kinase inhibition and antimicrobial activity. As a result, Benzyl N-[1-(4-bromophenyl)propyl]carbamate is frequently referenced in patent filings related to personalized medicine and precision agriculture. Its role in developing next-generation biopesticides underscores its relevance in addressing global food security challenges.

In conclusion, Benzyl N-[1-(4-bromophenyl)propyl]carbamate (CAS No. 1873388-70-5) represents a multifaceted tool for modern chemical research. Its applications span from drug discovery to material science, reflecting the compound's adaptability to diverse scientific needs. With ongoing innovations in synthetic methodologies and computational chemistry, this carbamate derivative is poised to remain at the forefront of interdisciplinary research.